N-(4-methylbenzyl)-2-phenylpropan-1-amine

• Molecular Formula: C17H21N
• Molecular Weight: 239.35 g/mol
• IUPAC Name: N-[(4-methylphenyl)methyl]-2-phenylpropan-1-amine
• InChI: InChI=1S/C17H21N/c1-14-8-10-16(11-9-14)13-18-12-15(2)17-6-4-3-5-7-17/h3-11,15,18H,12-13H2,1-2H3
• InChI Key: OJEHXPIWEJFLSN-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)CNCC(C)C2=CC=CC=C2

Description

N-(4-methylbenzyl)-2-phenylpropan-1-amine is a chemical compound that belongs to the class of amphetamines. It is also known as 4-Methylamphetamine or 4-MA. The compound has been used in scientific research to investigate its mechanism of action, biochemical and physiological effects, and potential therapeutic applications.

Mechanism of Action

The mechanism of action of N-(4-methylbenzyl)-2-phenylpropan-1-amine involves the release of neurotransmitters such as dopamine, norepinephrine, and serotonin in the brain. The compound acts as a substrate for the transporters that are responsible for the reuptake of these neurotransmitters, leading to their increased release into the synaptic cleft. This results in an increase in the activity of the central nervous system, leading to the reported effects of the compound.
Biochemical and physiological effects:
The biochemical and physiological effects of N-(4-methylbenzyl)-2-phenylpropan-1-amine have been studied in animal models. The compound has been shown to increase locomotor activity, decrease food intake, and increase body temperature. It has also been reported to have anxiogenic effects and to increase the release of corticosterone.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-methylbenzyl)-2-phenylpropan-1-amine in lab experiments is its similarity to other amphetamines, which allows for comparison with other compounds in the same class. However, one limitation of using the compound is its potential for abuse, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of N-(4-methylbenzyl)-2-phenylpropan-1-amine. One direction is the investigation of its potential therapeutic applications, particularly in the treatment of ADHD, obesity, and depression. Another direction is the study of its mechanism of action at the molecular level, which may lead to the development of more targeted therapies. Additionally, the compound could be used in the development of new drugs with improved efficacy and reduced side effects.

Synthesis Methods

The synthesis of N-(4-methylbenzyl)-2-phenylpropan-1-amine involves the reaction of 4-methylbenzyl chloride with 2-phenylpropan-1-amine in the presence of a base such as sodium hydroxide. The reaction is carried out under reflux conditions for several hours, and the resulting product is purified by recrystallization. The yield of the synthesis method is reported to be around 50%.

Scientific Research Applications

N-(4-methylbenzyl)-2-phenylpropan-1-amine has been used in scientific research to investigate its potential therapeutic applications. It has been shown to have a similar mechanism of action to other amphetamines, such as methamphetamine and amphetamine. The compound has been studied for its potential use in the treatment of attention deficit hyperactivity disorder (ADHD), obesity, and depression.